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Fludioxonil Toxicity Data on Non-Target Organisms

The table below summarizes the toxic effects of fludioxonil on various non-target organisms, as reported in

recent studies.

Key Findings /

Concentrations /

Organism | System Test Type . Citations
Endpoints Doses

Freshwater 96-h growth Significant growth 10-200 pg L [1]

Microalgae inhibition inhibition (up to (environmentally

(Scenedesmus 82.34% in first 24h) relevant)

rubescens,

Dunaliella

tertiolecta)

Bacterium Acute toxicity Less toxic to 10.24 - 81.90 mg [1]

(Aliivibrio fischeri,
Microtox test)

(bioluminescence
inhibition)

bacteria compared
to microalgae
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Organism /| System

Human Peripheral

Test Type

Cytokinesis Block

Key Findings /
Endpoints

Genotoxicity

Concentrations /
Doses

Genotoxicity at 10

Blood MicroNucleus (micronuclei Mg mL™%;
Lymphocytes (CBMN) assay induction) and Cytotoxicity at 1, 5,
Cytotoxicity 10 pg mL™*

(decreased CBPI)

Citations

[1]

Bovine Mammary Cell viability, Induced apoptosis, LCso: 4.869 pM; [2]
Epithelial Cells apoptosis, cell cycle arrest, Significant effects
(MAC-T) mitochondrial mitochondrial from 2-5 uyM
function assays dysfunction,
reduced ATP
production
Human Health Endocrine Disruption  Meets criteria foran  Based on [3] [4]

(Regulatory
Assessment)

Assessment (EFSA)

endocrine disruptor
for humans and
non-target
organisms

comprehensive data
review

Mechanisms of Toxicity & Signaling Pathways

Fludioxonil's toxicity in non-target organisms stems from mechanisms beyond its antifungal action,

primarily involving oxidative stress and mitochondrial dysfunction.

¢ Induction of Oxidative Stress: The fungicide induces the production of reactive oxygen species
(ROS) and reactive nitrogen species (RNS), leading to oxidative damage in cellular components [5]
[2]. This oxidative stress is a key event that triggers downstream effects including apoptosis and
genotoxicity.

¢ Mitochondrial Dysfunction: Fludioxonil compromises mitochondrial function, reducing basal
respiration and ATP production [2]. In fungi, it inhibits a sugar-metabolizing enzyme, causing a
spike in methylglyoxal, a damaging compound that can activate cell death pathways [6].

e Calcium Homeostasis Disruption: In bovine cells, fludioxonil has been shown to dysregulate
intracellular calcium (Ca2*) levels. This disruption can activate calcium-dependent proteases and
initiate apoptosis [2].
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e Endocrine Disruption: The European Food Safety Authority (EFSA) has concluded that fludioxonil
meets the criteria for an endocrine disruptor, affecting estrogen, androgen, and steroidogenesis
pathways in humans and non-target organisms [3] [4].

The following diagram illustrates the interconnected signaling pathways through which fludioxonil exerts its

toxic effects on non-target cells.
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Detailed Experimental Protocols
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Here are detailed methodologies for key assays from the search results to help you replicate studies on

fludioxonil's toxicity.

Cytotoxicity and Genotoxicity Assessment in Human
Lymphocytes [1]

This protocol uses the Cytokinesis Block MicroNucleus (CBMN) assay, a standard for assessing

chromosome damage.

e 1. Cell Isolation and Culture: Isolate lymphocytes from human peripheral blood and culture them in
Ham's F-10 medium supplemented with fetal bovine serum (FBS), phytohaemagglutinin (PHA), and
L-glutamine.

e 2. Chemical Treatment: Prepare a stock solution of fludioxonil in ethanol. Treat lymphocytes with a
range of concentrations (e.g., 0.5, 1, 5, and 10 pg mL~*) for a specified duration. Include a negative
control (solvent only) and a positive control (e.g., Mitomycin C).

¢ 3. Cytokinesis Blocking: After a predetermined exposure time, add Cytochalasin-B (Cyt-B) to the
culture. Cyt-B inhibits cytokinesis, resulting in binucleated cells.

¢ 4, Cell Harvesting and Staining: Harvest cells by centrifugation, subject them to a hypotonic

solution, and fix them with a Carnoy's fixative. Prepare slides and stain with Giemsa or a DNA-

specific stain.

5. Microscopic Scoring and Analysis:

o Micronuclei (MN) Frequency: Score at least 1000 binucleated cells per treatment for the
presence of micronuclei to assess genotoxicity.

o Cytokinesis Block Proliferation Index (CBPI): Score 500 cells to determine the proportion of
mono-, bi-, and multi-nucleated cells. A decrease in CBPI indicates cytotoxic activity.

Cell Viability and Apoptosis Assay in Bovine Mammary Epithelial
Cells (MAC-T) [2]

This workflow assesses general cytotoxicity and specific mechanisms like apoptosis and mitochondrial

function.
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4. Mechanistic Follow-Up

Path A Path B Path C Path D

Mitochondrial Function
- Seahorse Analyzer (OCR)
- ATP production assay

Apoptosis Analysis Cell Cycle Analysis Calcium Imaging

- Fluorescent dyes (e.g., Fluo-4 AM)

- Flow cytometry (Annexin V/PI) - Flow cytometry with
- - Vi ini i 2+
Caspase-3 activity assay PI staining - MMP (JC-1 dye) to measure intracellular Ca

Click to download full resolution via product page

Troubleshooting Guide & FAQs

e Unexpectedly low toxicity in my cellular model. Fludioxonil's solubility can be a factor. It has low
solubility in water but is highly soluble in organic solvents like ethanol and DMSO [1]. Ensure your
stock solution is properly prepared in a solvent like ethanol and that the final solvent concentration in

your culture medium is low enough (typically <0.1-1%) to avoid solvent toxicity.
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¢ How to confirm oxidative stress as a mechanism? Beyond observing reduced viability, you can use
specific fluorescent probes (e.g., DCFH-DA for ROS, MitoSOX for mitochondrial superoxide) to
directly measure reactive species. A concomitant increase in markers like malondialdehyde (MDA) can
indicate lipid peroxidation [2]. Using antioxidants like N-acetylcysteine (NAC) as a pre-treatment to

see if it rescues the toxic effects can provide functional evidence.

e Observing high variability in algal growth inhibition assays. Microalgae are highly sensitive to
environmental conditions. Strictly control light intensity, photoperiod, temperature, and shaking speed.
Ensure your test vessels are identical and that the fungicide is uniformly dissolved in the growth
medium (e.g., BG-11 for freshwater algae) [1]. Using a long exposure period (e.g., 96 hours) and

monitoring growth at multiple time points can help capture a clear dose-response curve.

e My results show effects at lower concentrations than expected. This is a critical consideration for
environmental relevance. Fludioxonil is highly persistent, especially in the absence of sunlight, and
can be detected in the environment at pg/L. to mg/kg levels [2]. Furthermore, its toxicity can be
synergistically enhanced when combined with other pesticides or environmental stressors [7] [6].

Always compare your experimental concentrations to measured environmental levels.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [fludioxonil non-target organism toxicity mitigation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b528118#fludioxonil-non-

target-organism-toxicity-mitigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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